Cas no 84963-39-3 (3-(phenethyl)pyridine-2-carboxamide)

• Product Name: 3-(phenethyl)pyridine-2-carboxamide
• CAS No: 84963-39-3
• MF: C₁₄H₁₄N₂O
• MW: 226.273763179779
• CID: 887897
• PubChem ID: 3020271
• Update Time: 2025-04-19

3-(phenethyl)pyridine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-(phenethyl)pyridine-2-carboxamide
• 3-(2-phenylethyl)pyridine-2-carboxamide
• EINECS 284-842-6
• DTXSID40234024
• SCHEMBL11182436
• 84963-39-3
• NS00038724

• Inchi： 1S/C14H14N2O/c15-14(17)13-12(7-4-10-16-13)9-8-11-5-2-1-3-6-11/h1-7,10H,8-9H2,(H2,15,17)
• InChI Key： PDHDODYVLUEHER-UHFFFAOYSA-N
• SMILES： O=C(C1C(=CC=CN=1)CCC1C=CC=CC=1)N

Computed Properties

• Exact Mass: 226.110613074g/mol
• Monoisotopic Mass: 226.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 56Ų